Cas no 2172085-57-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid
• CAS No: 2172085-57-1
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6507555
• PubChem ID: 165575007
• Update Time: 2025-10-29

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid
• 2172085-57-1
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-methoxybenzoic acid
• EN300-1539669

• Inchi： 1S/C27H26N2O6/c1-16(13-25(30)29-24-12-11-17(34-2)14-22(24)26(31)32)28-27(33)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-12,14,16,23H,13,15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CAGCHTPDSIZCOF-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC1C=CC(=CC=1C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2172085-57-1, known as 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a butanamido moiety and a methoxy-substituted benzoic acid. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis and material design.

The Fmoc group, derived from 9H-fluoren-9-yl methoxycarbonyl, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests its potential application in the field of solid-phase synthesis, where it can serve as a protective unit for amino groups during complex molecule construction. Recent studies have highlighted the importance of Fmoc-based protecting groups in improving the efficiency and specificity of peptide synthesis, making this compound a valuable addition to the toolbox of synthetic chemists.

The butanamido group in the molecule introduces additional functional diversity, enabling the compound to participate in various types of chemical reactions, including amide bond formation and nucleophilic substitutions. This feature is particularly advantageous in the design of bioactive molecules and drug delivery systems, where precise control over molecular interactions is crucial. The integration of the butanamido group with the Fmoc unit creates a unique platform for exploring novel chemical transformations and applications.

The 5-methoxybenzoic acid moiety adds another layer of complexity to this compound's structure. Methoxy groups are known for their ability to modulate the electronic properties of aromatic rings, which can influence the reactivity and stability of the molecule. Furthermore, benzoic acids are widely used as precursors for esterification and amidation reactions, making this part of the molecule highly versatile in synthetic chemistry. Recent research has also explored the use of methoxy-substituted benzoic acids in the development of pharmaceutical agents and agrochemicals due to their potential bioactivity.

From an applications perspective, this compound holds promise in several areas. In drug discovery, its structural features make it an ideal candidate for exploring new therapeutic agents with enhanced bioavailability and efficacy. The Fmoc group can be strategically removed under specific conditions, allowing for precise control over drug release mechanisms. Additionally, its compatibility with various synthetic protocols makes it suitable for use in combinatorial chemistry and high-throughput screening.

In materials science, this compound could serve as a precursor for advanced polymers or hybrid materials with tailored properties. The combination of an aromatic ring with functional groups such as amides and esters provides opportunities for designing materials with improved mechanical strength, thermal stability, and biocompatibility. Recent advancements in polymer chemistry have emphasized the importance of such multifunctional monomers in creating next-generation materials for biomedical applications.

From a sustainability standpoint, this compound's design aligns with current trends toward greener chemistry practices. Its modular structure allows for efficient synthesis routes that minimize waste generation and energy consumption. Furthermore, its potential applications in biodegradable materials align with global efforts to reduce environmental impact through innovative material solutions.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid (CAS No. 2172085-57-1) is a multifaceted organic compound with significant potential across diverse fields. Its unique combination of functional groups positions it as a valuable tool for advancing chemical synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimizations for such compounds, their role in shaping future technologies will undoubtedly grow.